Cas no 944128-22-7 ((6S)-6-ethyl-2-Piperidinone)
(6S)-6-ethyl-2-Piperidinone structure
Product Name:(6S)-6-ethyl-2-Piperidinone
CAS No:944128-22-7
MF:C7H13NO
MW:127.184221982956
CID:1122471
PubChem ID:55286601
Update Time:2025-04-20
(6S)-6-ethyl-2-Piperidinone Chemical and Physical Properties
Names and Identifiers
-
- (6S)-6-ethyl-2-Piperidinone
- 944128-22-7
- (S)-6-Ethylpiperidin-2-one
- AKOS006354840
-
- Inchi: 1S/C7H13NO/c1-2-6-4-3-5-7(9)8-6/h6H,2-5H2,1H3,(H,8,9)/t6-/m0/s1
- InChI Key: PAHMYIHLZQRVHU-LURJTMIESA-N
- SMILES: O=C1CCC[C@H](CC)N1
Computed Properties
- Exact Mass: 127.099714038g/mol
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.1Ų
(6S)-6-ethyl-2-Piperidinone Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
944128-22-7 ((6S)-6-ethyl-2-Piperidinone) Related Products
- 4775-98-8(6-Methylpiperidin-2-one)
- 5513-66-6(4-Aminopiperidin-2-one)
- 675-20-7(piperidin-2-one)
- 189939-61-5(PALMITOYLISOPROPYLAMIDE)
- 2763-66-8(Pentanamide,N-cyclohexyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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